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N-carbobenzoxy-N-lithocholyl-epsilon-lysine N-carbobenzoxy-N-lithocholyl-epsilon-lysine
Brand Name: Vulcanchem
CAS No.: 104211-96-3
VCID: VC0034291
InChI: InChI=1S/C38H58N2O6/c1-25(30-15-16-31-29-14-13-27-23-28(41)18-20-37(27,2)32(29)19-21-38(30,31)3)12-17-34(42)39-22-8-7-11-33(35(43)44)40-36(45)46-24-26-9-5-4-6-10-26/h4-6,9-10,25,27-33,41H,7-8,11-24H2,1-3H3,(H,39,42)(H,40,45)(H,43,44)/t25-,27-,28-,29?,30+,31?,32?,33+,37+,38-/m1/s1
SMILES: CC(CCC(=O)NCCCCC(C(=O)O)NC(=O)OCC1=CC=CC=C1)C2CCC3C2(CCC4C3CCC5C4(CCC(C5)O)C)C
Molecular Formula: C38H58N2O6
Molecular Weight: 638.9 g/mol

N-carbobenzoxy-N-lithocholyl-epsilon-lysine

CAS No.: 104211-96-3

Main Products

VCID: VC0034291

Molecular Formula: C38H58N2O6

Molecular Weight: 638.9 g/mol

N-carbobenzoxy-N-lithocholyl-epsilon-lysine - 104211-96-3

CAS No. 104211-96-3
Product Name N-carbobenzoxy-N-lithocholyl-epsilon-lysine
Molecular Formula C38H58N2O6
Molecular Weight 638.9 g/mol
IUPAC Name (2S)-6-[[(4R)-4-[(3R,5R,10S,13R,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]-2-(phenylmethoxycarbonylamino)hexanoic acid
Standard InChI InChI=1S/C38H58N2O6/c1-25(30-15-16-31-29-14-13-27-23-28(41)18-20-37(27,2)32(29)19-21-38(30,31)3)12-17-34(42)39-22-8-7-11-33(35(43)44)40-36(45)46-24-26-9-5-4-6-10-26/h4-6,9-10,25,27-33,41H,7-8,11-24H2,1-3H3,(H,39,42)(H,40,45)(H,43,44)/t25-,27-,28-,29?,30+,31?,32?,33+,37+,38-/m1/s1
Standard InChIKey XIVDICBERWSPRK-TXJNDFRHSA-N
Isomeric SMILES C[C@H](CCC(=O)NCCCC[C@@H](C(=O)O)NC(=O)OCC1=CC=CC=C1)[C@@H]2CCC3[C@@]2(CCC4C3CC[C@H]5[C@@]4(CC[C@H](C5)O)C)C
SMILES CC(CCC(=O)NCCCCC(C(=O)O)NC(=O)OCC1=CC=CC=C1)C2CCC3C2(CCC4C3CCC5C4(CCC(C5)O)C)C
Canonical SMILES CC(CCC(=O)NCCCCC(C(=O)O)NC(=O)OCC1=CC=CC=C1)C2CCC3C2(CCC4C3CCC5C4(CCC(C5)O)C)C
Synonyms CBZ-E-LCL
N-alpha-CBZ-N-epsilon-lithocholyllysine
N-carbobenzoxy-N-lithocholyl-epsilon-lysine
PubChem Compound 128513
Last Modified Nov 11 2021
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